Cas no 1547038-26-5 (3-aminothieno3,2-cpyridine-2-carboxylic acid)

• Product Name: 3-aminothieno3,2-cpyridine-2-carboxylic acid
• CAS No: 1547038-26-5
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 5180849
• PubChem ID: 83818425
• Update Time: 2025-08-04

3-aminothieno3,2-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxylic acid, 3-amino-
• 3-aminothieno3,2-cpyridine-2-carboxylic acid

• Inchi： 1S/C8H6N2O2S/c9-6-4-3-10-2-1-5(4)13-7(6)8(11)12/h1-3H,9H2,(H,11,12)
• InChI Key： MFBLYSLMLGRJLP-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(C(O)=O)=C(N)C1=2

Additional information on 3-aminothieno3,2-cpyridine-2-carboxylic acid

3-Aminothieno[3,2-c]pyridine-2-carboxylic Acid: A Comprehensive Overview

3-Aminothieno[3,2-c]pyridine-2-carboxylic acid, identified by the CAS registry number 1547038-26-5, is a unique heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, characterized by its fused thienopyridine ring system and the presence of an amino group at the 3-position and a carboxylic acid group at the 2-position. The structure of this compound is highly versatile, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

The synthesis of 3-aminothieno[3,2-c]pyridine-2-carboxylic acid typically involves multi-step processes that combine principles of heterocyclic chemistry and nucleophilic substitution reactions. Recent advancements in this field have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. This approach not only streamlines the production process but also aligns with the growing demand for sustainable chemical practices.

The chemical properties of 1547038-26-5 are influenced by its aromatic system and functional groups. The amino group imparts nucleophilic character, while the carboxylic acid group introduces acidic properties. These characteristics make the compound suitable for applications such as peptide synthesis, where both nucleophilic and acidic functionalities can be effectively utilized. Additionally, the compound's ability to form stable salts with various cations has opened new avenues for its use in drug delivery systems.

Recent studies have highlighted the potential of 3-aminothieno[3,2-c]pyridine-2-carboxylic acid in medicinal chemistry. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug discovery programs targeting various therapeutic areas. For example, researchers have investigated its role as a precursor for developing inhibitors of enzymes involved in cancer progression. The compound's ability to modulate enzyme activity through specific interactions has been validated in vitro, demonstrating promising results that warrant further exploration.

In terms of material science applications, the compound's aromaticity and functional groups make it an interesting candidate for designing advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer blends to enhance electrical conductivity without compromising mechanical properties. Such applications underscore the versatility of 1547038-26-5 across diverse fields.

The environmental impact of synthesizing and using 3-aminothieno[3,2-c]pyridine-2-carboxylic acid has also been a topic of interest among chemists. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. For instance, catalytic hydrogenation methods using recyclable catalysts have been proposed as sustainable alternatives to traditional synthetic pathways.

In conclusion, 1547038-26-5, or 3-aminothieno[3,2-c]pyridine-2-carboxylic acid, represents a valuable addition to the arsenal of heterocyclic compounds available for chemical research and development. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in advancing both academic and industrial projects.